Cas no 1858710-65-2 (Sodium 5-bromo-2-methylthiophene-3-sulfinate)

• Product Name: Sodium 5-bromo-2-methylthiophene-3-sulfinate
• CAS No: 1858710-65-2
• MF: C₅H₆BrNaO₂S₂
• MW: 265.123709201813
• CID: 5740226
• PubChem ID: 130765566
• Update Time: 2025-05-20

Sodium 5-bromo-2-methylthiophene-3-sulfinate Chemical and Physical Properties

Names and Identifiers

• Sodium 5-bromo-2-methylthiophene-3-sulfinate
• Sodium5-bromo-2-methylthiophene-3-sulfinate
• EN300-723127
• 1858710-65-2
• 5-bromo-2-methylthiophene-3-sulfinate

• Inchi： 1S/C5H5BrO2S2.Na.H/c1-3-4(10(7)8)2-5(6)9-3;;/h2H,1H3,(H,7,8);;
• InChI Key： FYZFXSAOIQFEDI-UHFFFAOYSA-N
• SMILES： S(C1=C(SC(Br)=C1)C)(O)=O.[NaH]

Computed Properties

• Exact Mass: 261.87338g/mol
• Monoisotopic Mass: 261.87338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.6Ų

Additional information on Sodium 5-bromo-2-methylthiophene-3-sulfinate

Comprehensive Overview of Sodium 5-bromo-2-methylthiophene-3-sulfinate (CAS No. 1858710-65-2)

Sodium 5-bromo-2-methylthiophene-3-sulfinate (CAS No. 1858710-65-2) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. This sulfinate derivative, featuring a thiophene core substituted with bromo and methyl groups, exhibits unique reactivity patterns that make it invaluable in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings. Its sulfinate moiety further enhances its versatility as a nucleophilic or radical precursor in modern synthetic chemistry.

In recent years, the demand for heterocyclic building blocks like Sodium 5-bromo-2-methylthiophene-3-sulfinate has surged due to their role in designing biodegradable polymers and OLED materials. Researchers frequently search for "thiophene derivatives applications" or "sulfinate reagents in organic synthesis," reflecting growing interest in sustainable chemistry and optoelectronic innovations. The compound’s CAS No. 1858710-65-2 is often queried in databases like SciFinder to explore its physicochemical properties, including solubility in polar solvents (e.g., DMSO, water) and stability under inert atmospheres.

From an industrial perspective, Sodium 5-bromo-2-methylthiophene-3-sulfinate is pivotal in streamlining API (Active Pharmaceutical Ingredient) production. Its bromo substituent facilitates selective functionalization, a feature highlighted in patents targeting kinase inhibitors and antiviral agents. Environmental considerations also drive interest in "green synthesis of sulfinates," with this compound serving as a case study for minimizing heavy metal catalysts in sulfonation pathways.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for verifying the purity of CAS No. 1858710-65-2, especially given its sensitivity to oxidative degradation. Storage recommendations typically emphasize airtight containers with desiccants to preserve its sulfinate functionality. These protocols align with broader industry trends toward "stable sulfinate salts" and "handling air-sensitive reagents," common search queries among laboratory professionals.

Emerging applications of Sodium 5-bromo-2-methylthiophene-3-sulfinate extend to catalysis and material science, where its thiophene backbone contributes to conductive polymers for flexible electronics. This aligns with global R&D priorities in "organic semiconductors" and "renewable energy materials." The compound’s methylthiophene structure also garners attention in fragrance chemistry, addressing niche markets seeking "sulfur-based aroma compounds."

In summary, Sodium 5-bromo-2-methylthiophene-3-sulfinate (CAS No. 1858710-65-2) represents a multifaceted tool for researchers tackling challenges from drug discovery to sustainable technology. Its optimized synthesis routes and expanding utility underscore its relevance in contemporary chemistry, resonating with search trends like "high-value heterocycles" and "specialty chemicals market growth."